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Compound of Interest

Compound Name: 5-trans U-46619

Cat. No.: B15603672

Get Quote

1. Introduction

5-trans U-46619 is a stable synthetic analog of the prostaglandin endoperoxide PGH₂, which is

a precursor to Thromboxane A₂ (TXA₂).[1][2] Due to the extreme instability of native TXA₂,

which has a half-life of about 30 seconds in aqueous solution, U-46619 serves as an invaluable

tool in laboratory research.[3][4] It is a potent and selective thromboxane A₂ receptor (TP

receptor) agonist, effectively mimicking the biological actions of TXA₂.[1][5] Its primary

physiological effects include the induction of platelet shape change, aggregation, and the

contraction of vascular smooth muscle, making it a standard reagent for studying thrombosis,

hemostasis, and cardiovascular physiology.[1][4][6]

2. Physicochemical Properties and Handling

Proper handling and storage of U-46619 are critical for maintaining its stability and activity.
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Property Data Reference

IUPAC Name

(5Z)-7-{(1R,4S,5S,6R)-6-

[(1E,3S)-3-Hydroxyoct-1-en-1-

yl]-2-oxabicyclo[2.2.1]heptan-

5-yl}hept-5-enoic acid

[1]

Synonyms

9,11-Dideoxy-9α,11α-

methanoepoxy prostaglandin

F₂α

[7]

Molecular Formula C₂₁H₃₄O₄ [1][7]

Molecular Weight 350.5 g/mol [7]

Purity ≥98% [7]

Supplied As
Typically a solution in methyl

acetate (e.g., 10 mg/mL).
[7]

Solubility

Soluble in organic solvents like

DMSO, ethanol, and

dimethylformamide (DMF) at

~100 mg/mL.[6][8] Sparingly

soluble in aqueous buffers;

solubility in PBS (pH 7.2) is

approx. 1-2 mg/mL.[6][7][8]

Storage
Store the stock solution at

-20°C.[6][7]

Stability

Stable for ≥2 years at -20°C in

the supplied solvent.[7]

Aqueous solutions should be

prepared fresh and are not

recommended for storage for

more than one day.[7]

Solvent Exchange Protocol: To prepare a stock solution in a different solvent, the supplied

methyl acetate can be evaporated under a gentle stream of nitrogen gas.[6][7] Immediately add
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the desired solvent, such as DMSO or ethanol, to the residual oil.[6][7] For biological

experiments, further dilutions should be made into aqueous buffers immediately before use.[6]

3. Mechanism of Action & Signaling Pathway

U-46619 exerts its effects by binding to and activating the thromboxane A₂ receptor (TP), a

member of the G-protein-coupled receptor (GPCR) superfamily.[9] There are two splice

variants of the TP receptor, TPα and TPβ.[3][10] Upon agonist binding, the TP receptor couples

to several G-protein families, primarily Gαq/11 and Gα12/13, to initiate downstream signaling

cascades.[11]

Gαq/11 Pathway: This is the major signaling route for the TP receptor.[10] Activation of Gαq

stimulates phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate

(PIP₂) into inositol 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG).[11][12] IP₃ binds to its

receptors on the sarcoplasmic reticulum, triggering the release of stored intracellular calcium

(Ca²⁺).[12][13] The resulting increase in cytosolic Ca²⁺, along with DAG-mediated activation

of Protein Kinase C (PKC), are key events in platelet activation and smooth muscle

contraction.[14][15]

Gα12/13 Pathway: The TP receptor also couples to Gα12/13, which activates the small

GTPase RhoA.[10][11] The RhoA/Rho-kinase (ROCK) pathway plays a crucial role in

sensitizing the contractile apparatus to Ca²⁺ in smooth muscle cells and is involved in

regulating the actin cytoskeleton.[11][15]

Other Pathways: Studies have also shown that TP receptor activation can stimulate mitogen-

activated protein kinase (MAPK) pathways, including ERK1/2 and p38 MAPK.[16]
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Caption: U-46619 signaling through the TP receptor.

4. Quantitative Data Summary

The potency of U-46619 varies depending on the species and the specific biological assay. The

tables below summarize typical effective concentrations (EC₅₀) or doses.

Table 1: U-46619 Potency in Platelet Function Assays
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Parameter Species EC₅₀ / ED₅₀ Value Reference

Platelet Aggregation Human 82 nM [6]

Human 0.58 µM - 1.31 µM [5][12][17]

Rat 145 nM [6]

Rabbit 65 nM [6]

Platelet Shape

Change
Human 4.8 nM [6]

Human 13 nM - 35 nM [5][12]

Rat 6.0 nM [6]

Rabbit 7.3 nM [6]

Serotonin Release Human 0.536 µM - 0.54 µM [5][12]

Table 2: U-46619 Potency in Vasoconstriction Assays

Preparation Species EC₅₀ / ED₅₀ Value Reference

Thoracic Aortic Rings Rat

0.478 nM

(endothelium-

denuded)

[18]

Subcutaneous

Resistance Arteries
Human ~16 nM [19]

Pial Arterioles Rat / Rabbit

Induces dose-

dependent

vasoconstriction from

10⁻¹¹ to 10⁻⁶ M

[20]

Detailed Experimental Protocols
Protocol 1: In Vitro Platelet Aggregation Assay
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This protocol describes the use of U-46619 to induce platelet aggregation in human platelet-

rich plasma (PRP) as measured by Light Transmission Aggregometry (LTA).

Principle: LTA measures changes in light transmission through a suspension of PRP.[21]

Resting platelets in PRP create a turbid suspension with low light transmission.[21] Upon

addition of an agonist like U-46619, platelets activate and form aggregates, causing the

suspension to become clearer and increasing light transmission.[21] This increase is

proportional to the extent of aggregation.[21]

Materials:

Whole blood from healthy donors (collected in 3.2% sodium citrate)

U-46619 stock solution (e.g., 1 mM in DMSO)

Phosphate-Buffered Saline (PBS) or TRIS Buffered Saline (TBS) for dilutions[6]

Platelet aggregometer with cuvettes and stir bars

Centrifuge

Pipettes and tips

Methodology:

PRP and PPP Preparation:

Centrifuge whole blood at 150-200 x g for 15-20 minutes at room temperature to separate

the platelet-rich plasma (PRP).[12]

Carefully aspirate the upper PRP layer into a new tube.[12][21]

Centrifuge the remaining blood at a higher speed (1500-2000 x g) for 15 minutes to obtain

platelet-poor plasma (PPP).[12][21] The PPP will be used as a blank.

Allow the PRP to rest for at least 30 minutes at room temperature before use.[21]

Instrument Setup:
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Pre-warm the aggregometer to 37°C.[21]

Place a cuvette with 270-300 µL of PPP in the reference well to set the 100% light

transmission baseline.[21]

Place a cuvette with an equivalent volume of PRP in the sample well to set the 0%

aggregation baseline.[12]

Aggregation Measurement:

Pipette 270 µL of PRP into a cuvette containing a magnetic stir bar.[21]

Place the cuvette in the sample well and allow it to equilibrate for 2 minutes with stirring

(e.g., 1200 rpm).[21]

Prepare serial dilutions of U-46619 in buffer to achieve the desired final concentrations

(e.g., typically ranging from 1 nM to 10 µM).[12]

Initiate aggregation by adding a small volume (e.g., 30 µL) of the U-46619 dilution to the

PRP.[21]

Record the change in light transmission for 5-10 minutes.[12][21]

The maximum percentage of aggregation is calculated from the resulting curve.[21]
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Caption: Experimental workflow for the in vitro platelet aggregation assay.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/product/b15603672/docs?utm_src=pdf-body-img#application-notes-5-trans-u-46619-in-laboratory-settings
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603672?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 2: Ex Vivo Vasoconstriction Assay (Aortic Ring)

This protocol outlines the measurement of U-46619-induced contraction in isolated rat thoracic

aortic rings using a wire myograph system.

Principle: Isolated arterial rings are mounted in an organ bath under tension and their

contractile response to an agonist is measured isometrically. This ex vivo model allows for the

direct assessment of a compound's effect on vascular smooth muscle tone.

Materials:

Rat thoracic aorta

Krebs-Henseleit or similar physiological salt solution (PSS)

U-46619 stock solution

Wire myograph or organ bath system with force transducer

Carbogen gas (95% O₂, 5% CO₂)

Dissection tools

Methodology:

Tissue Preparation:

Humanely euthanize a rat and carefully excise the thoracic aorta.

Immediately place the aorta in ice-cold PSS.

Under a dissecting microscope, clean the aorta of adhering fat and connective tissue.

Cut the aorta into rings of 2-3 mm in length. (Note: The endothelium can be mechanically

removed by gently rubbing the inner surface if required for the experiment).[18]

Mounting and Equilibration:
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Mount the aortic rings on the wires or hooks of the organ bath system, submerged in PSS

maintained at 37°C and continuously bubbled with carbogen gas.

Apply a resting tension (e.g., 1-2 grams) and allow the rings to equilibrate for 60-90

minutes. Replace the PSS every 15-20 minutes during this period.

After equilibration, test the viability of the rings by inducing a contraction with a high-

potassium solution (e.g., KCl).

Measurement of Contraction:

After washing out the KCl and allowing the rings to return to baseline tension, begin the

experiment.

Construct a cumulative concentration-response curve by adding U-46619 to the organ

bath in a stepwise manner (e.g., from 10⁻¹¹ M to 10⁻⁶ M).[20][22]

Allow the response to stabilize at each concentration before adding the next.

Record the change in isometric tension throughout the experiment.

Data Analysis:

The contractile response is typically expressed as a percentage of the maximum

contraction induced by KCl.

Plot the concentration of U-46619 against the response to determine the EC₅₀ and

maximum effect (Emax).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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